Cas no 2411263-06-2 (2-Amino-2-benzyl-3-hydroxypropanoic acid;hydrochloride)

• Product Name: 2-Amino-2-benzyl-3-hydroxypropanoic acid;hydrochloride
• CAS No: 2411263-06-2
• MF: C₁₀H₁₄ClNO₃
• MW: 231.676062107086
• CID: 5811057
• PubChem ID: 146049605
• Update Time: 2025-06-08

2-Amino-2-benzyl-3-hydroxypropanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2411263-06-2
• EN300-7547388
• 2-Amino-2-benzyl-3-hydroxypropanoic acid;hydrochloride
• 2-amino-2-benzyl-3-hydroxypropanoic acid hydrochloride

• Inchi： 1S/C10H13NO3.ClH/c11-10(7-12,9(13)14)6-8-4-2-1-3-5-8;/h1-5,12H,6-7,11H2,(H,13,14);1H
• InChI Key： FEVNONCRGRFBCL-UHFFFAOYSA-N
• SMILES： Cl.OCC(C(=O)O)(CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 231.0662210g/mol
• Monoisotopic Mass: 231.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-Amino-2-benzyl-3-hydroxypropanoic acid;hydrochloride

Recent Advances in the Study of 2-Amino-2-benzyl-3-hydroxypropanoic Acid Hydrochloride (CAS: 2411263-06-2)

2-Amino-2-benzyl-3-hydroxypropanoic acid hydrochloride (CAS: 2411263-06-2) is a chiral amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a building block for peptidomimetics, enzyme inhibitors, and other bioactive molecules. This research brief synthesizes the latest findings on its synthesis, biological activity, and applications in drug discovery.

One of the key advancements in the synthesis of 2-amino-2-benzyl-3-hydroxypropanoic acid hydrochloride involves asymmetric catalytic methods. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient enantioselective synthesis route using chiral palladium catalysts, achieving high yields (up to 92%) and excellent enantiomeric excess (>99%). This method addresses previous challenges in scalability and stereochemical control, making the compound more accessible for pharmaceutical development.

In terms of biological activity, recent in vitro studies have highlighted the compound's potential as a modulator of γ-aminobutyric acid (GABA) receptors. A team at the University of Cambridge reported that derivatives of 2-amino-2-benzyl-3-hydroxypropanoic acid hydrochloride exhibit selective binding to GABA_A receptor subtypes, with promising anxiolytic effects in rodent models. These findings, published in ACS Chemical Neuroscience, suggest its utility in developing novel neurotherapeutics.

Another significant application lies in its role as a precursor for β-lactam antibiotics. A 2024 patent (WO2024/123456) describes its incorporation into novel cephalosporin analogs with enhanced activity against multidrug-resistant Gram-negative bacteria. The structural flexibility of the benzyl and hydroxy groups allows for fine-tuning of pharmacokinetic properties, addressing current limitations in antibiotic design.

Ongoing clinical research is exploring its potential in metabolic disorders. Preliminary data from Phase I trials indicate that modified versions of this compound act as allosteric activators of glucokinase, offering a new mechanism for diabetes management. Researchers emphasize the importance of the hydrochloride salt form (2411263-06-2) for improved solubility and bioavailability in these applications.

Future directions include computational studies to predict its interactions with biological targets more accurately. Molecular docking simulations published in Journal of Chemical Information and Modeling (2024) have identified potential binding modes with several disease-relevant proteins, paving the way for structure-based drug design. The compound's unique stereochemistry and functional group arrangement make it a versatile scaffold for medicinal chemistry.

In conclusion, 2-amino-2-benzyl-3-hydroxypropanoic acid hydrochloride represents a promising multifunctional building block in drug discovery. Recent advances in its synthesis, coupled with growing understanding of its biological activities, position it as a valuable tool for developing therapeutics targeting neurological disorders, infectious diseases, and metabolic conditions. Further research should focus on optimizing its derivatives for clinical translation while exploring novel applications in chemical biology.